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Compound of Interest

2-Bromo-1-iodo-4-
Compound Name: ,
(trifluoromethoxy)benzene

cat. No.: B1336767

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the physicochemical properties of 2-
Bromo-1-iodo-4-(trifluoromethoxy)benzene, a halogenated aromatic compound with
applications in organic synthesis and medicinal chemistry.

Physicochemical Properties

The key quantitative data for 2-Bromo-1-iodo-4-(trifluoromethoxy)benzene are summarized
in the table below. This information is crucial for reaction planning, stoichiometric calculations,
and analytical characterization.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1336767?utm_src=pdf-interest
https://www.benchchem.com/product/b1336767?utm_src=pdf-body
https://www.benchchem.com/product/b1336767?utm_src=pdf-body
https://www.benchchem.com/product/b1336767?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1336767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula C7H3BrF3I0 [1112]
Molecular Weight 366.90 g/mol [1][2]
Exact Mass 365.83641 Da [2]
Density 2.182 g/cm3 [1]
Boiling Point 245.6 °C at 760 mmHg [1]
Flash Point 102.3 °C [1]
Refractive Index 1.555 [1]

CAS Number 883546-30-3 [1]

Compound Identification and Properties

The following diagram illustrates the relationship between the compound's nomenclature, its
molecular formula, and its key physical property, the molecular weight.

2-Bromo-1-iodo-4-(trifluoromethoxy)benzene

Molecular Formula
C7H3BrF310

Molecular Weight
366.90 g/mol
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Caption: Relationship between compound name, formula, and molecular weight.

Experimental Protocols

Detailed, specific experimental protocols for the synthesis or use of 2-Bromo-1-iodo-4-
(trifluoromethoxy)benzene are typically proprietary to the chemical suppliers or research
institutions that develop them. However, this compound is a versatile building block in cross-
coupling reactions, a cornerstone of modern organic synthesis.

Below is a representative, generalized workflow for a Suzuki coupling reaction, a common
application for aryl halides of this type.

Generalized Suzuki Coupling Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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